Cas no 63716-87-0 (2-({2-[diethyl(methyl)ammonio]ethoxy}carbonyl)-1-methyl-5-oxo-1-azoniabicyclo[2.2.2]octane diiodide)

2-({2-[diethyl(methyl)ammonio]ethoxy}carbonyl)-1-methyl-5-oxo-1-azoniabicyclo[2.2.2]octane diiodide structure
63716-87-0 structure
Product Name:2-({2-[diethyl(methyl)ammonio]ethoxy}carbonyl)-1-methyl-5-oxo-1-azoniabicyclo[2.2.2]octane diiodide
CAS No:63716-87-0
MF:C16H30I2N2O3
MW:552.229949474335
CID:1656909
PubChem ID:113791
Update Time:2025-04-21

2-({2-[diethyl(methyl)ammonio]ethoxy}carbonyl)-1-methyl-5-oxo-1-azoniabicyclo[2.2.2]octane diiodide Chemical and Physical Properties

Names and Identifiers

    • 2-({2-[diethyl(methyl)ammonio]ethoxy}carbonyl)-1-methyl-5-oxo-1-azoniabicyclo[2.2.2]octane diiodide
    • Of-1715
    • DTXSID60980117
    • 63716-87-0
    • 2-({2-[Diethyl(methyl)azaniumyl]ethoxy}carbonyl)-1-methyl-5-oxo-1-azabicyclo[2.2.2]octan-1-ium diiodide
    • Quinuclidinium, 2-carboxy-1-methyl-5-oxo-, iodide, ester with diethyl(2-hydroxyethyl)methylammonium iodide
    • Inchi: 1S/C16H30N2O3.2HI/c1-5-17(3,6-2)9-10-21-16(20)14-11-13-7-8-18(14,4)12-15(13)19;;/h13-14H,5-12H2,1-4H3;2*1H/q+2;;/p-2
    • InChI Key: KPUOOXMQSSEHNF-UHFFFAOYSA-L
    • SMILES: [I-].[I-].O=C1C[N+]2(C)CCC1CC2C(=O)OCC[N+](C)(CC)CC

Computed Properties

  • Exact Mass: 521.7989
  • Monoisotopic Mass: 552.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 420
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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